Cas no 1291858-47-3 (methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1291858-47-3
• MF: C₁₈H₁₅ClFNO₆S
• MW: 427.8312
• CID: 5344736
• Update Time: 2025-08-05

methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• MAEKJPKEXXUSRU-UHFFFAOYSA-N
• methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
• methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• STL096061
• methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-1lambda6,4-benzothiazine-2-carboxylate
• methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide

• Inchi： 1S/C18H15ClFNO6S/c1-25-14-8-15(26-2)12(7-11(14)19)21-9-17(18(22)27-3)28(23,24)16-5-4-10(20)6-13(16)21/h4-9H,1-3H3
• InChI Key： MAEKJPKEXXUSRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C(C(=C1[H])N1C([H])=C(C(=O)OC([H])([H])[H])S(C2C([H])=C([H])C(=C([H])C1=2)F)(=O)=O)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 726
• XLogP3: 3.3
• Topological Polar Surface Area: 90.5

Additional information on methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate: A Comprehensive Overview

Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291858-47-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its fluoro-substituted benzothiazine core and specific aromatic ring modifications, contribute to its distinct chemical properties and biological functions.

The synthesis and characterization of Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate represent a testament to the advancements in synthetic organic chemistry. The presence of multiple functional groups such as chloro, methoxy, and fluoro substituents on the aromatic rings imparts a high degree of molecular complexity. This complexity is not only a challenge for synthetic chemists but also a key factor in determining the compound's interactions with biological targets. The dioxo group in the benzothiazine core further enhances the molecule's reactivity and potential for further derivatization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmaceutical applications. Among these compounds, benzothiazines have emerged as a particularly promising class due to their broad spectrum of biological activities. Studies have demonstrated that benzothiazine derivatives exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is believed to play a crucial role in modulating these biological activities.

The role of fluoro substitution in pharmaceutical compounds is well-documented. Fluorine atoms can significantly influence the pharmacokinetic properties of molecules, including their metabolic stability and bioavailability. In the case of Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate, the fluoro group at the 6-position of the benzothiazine ring is likely to enhance its binding affinity to biological targets while also improving its resistance to enzymatic degradation. This makes it an attractive candidate for further development into a therapeutic agent.

Recent studies have highlighted the importance of rational drug design in developing effective pharmaceuticals. Computational methods such as molecular docking and quantum mechanics simulations have become indispensable tools in predicting the binding interactions between drug candidates and biological targets. These computational approaches have been used to explore the potential of Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate as a lead compound for various therapeutic applications. Preliminary results suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways.

The chemical synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into organic molecules often presents challenges due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex structures with greater precision. The synthesis of Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate exemplifies these advancements by demonstrating the successful integration of multiple functional groups into a single molecular framework.

Evaluation of the pharmacological properties of novel compounds is essential before they can be considered for clinical development. In vitro assays have been employed to assess the biological activity of Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate against various disease-related targets. These studies have provided valuable insights into its potential therapeutic applications. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain enzymes associated with cancer progression.

The future development of Methyl 4-(5-chloro-2,4-dimethoxyphenyl)-6-fluoro-1,1-dioxo-4H-lambda6bromoindenofuranone as a pharmaceutical agent will likely involve further optimization and characterization. This includes refining synthetic routes to improve scalability and cost-effectiveness while also conducting more extensive preclinical studies to evaluate its safety and efficacy profile. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients.

In conclusion,Methyl 4-(5-chloro - 24 dimethoxy phenyl) - 26 fluro -11 dio xo -41 lambda62b enz0thi az ine -22 car box ylate (CAS No.< strong>1291858 -47 -3) represents an exciting example of how structural complexity can be leveraged to develop novel pharmaceuticals with potential therapeutic value . Its unique combination o f functional groups makes it a promising candidate for further exploration in drug discovery . As research continues t o uncover new applications for this class o f compoun ds , it is likely that additional derivatives will be synthesized an d evaluated , leading t o innovative treatments for various diseases .